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Compound of Interest

Compound Name:
N1,N4-

Dicyclohexylterephthalamide

Cat. No.: B1594211 Get Quote

An In-depth Technical Guide to N1,N4-
Dicyclohexylterephthalamide
For Researchers, Scientists, and Material Development Professionals

This technical guide provides a comprehensive overview of N1,N4-
Dicyclohexylterephthalamide, a diamide derivative with significant applications in polymer

science. This document details its chemical and physical properties, synthesis protocols, and

its primary role as a nucleating agent.

Chemical Identity and Properties
N1,N4-Dicyclohexylterephthalamide is a symmetrical aromatic diamide. Structurally, it

consists of a central terephthalamide core, which is a benzene ring substituted at the 1 and 4

positions with carboxamide groups, and two cyclohexyl groups attached to the nitrogen atoms

of the amide functionalities.[1]

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name
N1,N4-dicyclohexylbenzene-1,4-

dicarboxamide[1][2]

CAS Number 15088-29-6[1][2][3][4]

Synonyms

N,N'-Dicyclohexylterephthalamide, 1,4-

Benzenedicarboxamide, N1,N4-dicyclohexyl-[1]

[2][3]

InChI Key OXJCOJXHCPVIPV-UHFFFAOYSA-N

Table 2: Physicochemical Properties

Property Value

Molecular Formula C₂₀H₂₈N₂O₂[1][2][3]

Molecular Weight
328.4 g/mol [1][2] (also reported as 328.45

g/mol [3][4])

Appearance White powder[5][6]

Melting Point >300 °C[5][6]

pKa (Predicted) 13.70 ± 0.20[3]

Boiling Point (Predicted) 571.4 ± 33.0 °C[3]

Density (Predicted) 1.12 ± 0.1 g/cm³[3]

Solubility Soluble in polypropylene melt.[7]

Synthesis and Experimental Protocols
The synthesis of N1,N4-Dicyclohexylterephthalamide is typically achieved through

condensation reactions.[1] The most common methods involve the reaction of a terephthalic

acid derivative with cyclohexylamine.

2.1. Acyl Chloride Condensation Method
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This is one of the most efficient methods for synthesizing N1,N4-
Dicyclohexylterephthalamide.[1]

Reactants: Terephthaloyl chloride and cyclohexylamine.[1][7]

Solvent: Anhydrous dichloromethane or Tetrahydrofuran (THF).[1]

Catalyst/Base: A base such as triethylamine is often used to neutralize the hydrochloric acid

(HCl) byproduct.[1]

Procedure:

Dissolve terephthaloyl chloride in the chosen anhydrous solvent in a four-neck glass flask

under an inert atmosphere (e.g., N₂ or Ar).[1][7]

Add two equivalents of cyclohexylamine to the solution, often dropwise, while maintaining

vigorous stirring.[1][7]

Add triethylamine to the reaction mixture.[1]

The reaction is typically carried out at reflux.[1]

Monitor the reaction progress using Thin-Layer Chromatography (TLC).[1]

Purification:

After the reaction is complete, the crude product is purified.

Recrystallization: A common method involves dissolving the crude product in a hot solvent

mixture, such as ethanol and water, and allowing it to cool slowly to form pure crystals.[1]

Column Chromatography: Alternatively, purification can be performed using a silica gel

column with a hexane/ethyl acetate gradient.[1]

2.2. Direct Amidation of Terephthalic Acid

This method involves the direct reaction of terephthalic acid with cyclohexylamine.
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Reactants: Terephthalic acid and cyclohexylamine.

Conditions: This reaction requires high temperatures to proceed due to the lower reactivity of

carboxylic acids compared to acyl chlorides.[1]

2.3. From Dimethyl Terephthalate

Another synthetic route utilizes dimethyl terephthalate and cyclohexylamine.[1]

Reactants: Dimethyl terephthalate and cyclohexylamine.[1]

Catalysts: Pyridine and potassium carbonate are used as catalysts.[1]
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Synthesis Workflow of N1,N4-Dicyclohexylterephthalamide
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Caption: Synthesis workflow for N1,N4-Dicyclohexylterephthalamide.

Applications in Material Science
Research has primarily focused on the application of N1,N4-Dicyclohexylterephthalamide as

a nucleating agent, particularly for polypropylene (PP).[1] Nucleating agents are additives that

accelerate the crystallization process of a polymer.[1]
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3.1. Role as a Nucleating Agent

N1,N4-Dicyclohexylterephthalamide is an efficient nucleating agent that can induce both α

and β crystalline forms in isotactic polypropylene (iPP).[7] Its effectiveness is rooted in its ability

to facilitate heterogeneous nucleation.[1] The amide groups are crucial to its function, allowing

for strong intermolecular hydrogen bonding which plays a role in its supramolecular assembly.

[1]

Mechanism: The compound is soluble in the polypropylene melt and recrystallizes upon

cooling.[7] This recrystallization provides surfaces that template the oriented growth of

polymer crystals, a process known as epitaxial growth.[1]

Benefits: As a β-crystalline nucleating agent for polypropylene, it can improve properties

such as impact resistance and heat deformation resistance.[5] This makes the resulting

polymer suitable for applications like PP-R pipes and injection-molded parts for the

automotive and electronics industries.[5][6]
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Mechanism of Polymer Nucleation
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Caption: Role of DCHT as a nucleating agent in polypropylene.

3.2. Other Potential Applications

Due to its structure, N1,N4-Dicyclohexylterephthalamide has been explored for use in other

areas, such as:

Liquid Crystal Materials: It can be used as a liquid crystal monomer or additive, forming a

liquid crystal phase under specific conditions.[5][6]
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Fluorescent Dyes: Its aromatic core suggests potential applications in the field of fluorescent

materials.[5]

Safety and Handling
Handling: Use of a fume hood, nitrile gloves, chemical-resistant goggles, and a lab coat is

recommended during synthesis and handling.[1]

Storage: Store in a cool, dry place in a sealed, airtight container, preferably under an inert

gas like nitrogen or argon.[1][5][6]

Disposal: Waste should be disposed of in accordance with guidelines for halogenated

organic waste.[1]

Note: This compound is intended for research use only and is not for human or veterinary

use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Molecular weight and formula of N1,N4-
Dicyclohexylterephthalamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594211#molecular-weight-and-formula-of-n1-n4-
dicyclohexylterephthalamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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